(5Z)-2-(3,5-dichloroanilino)-5-(furan-2-ylmethylidene)-1,3-thiazol-4-one

• Molecular Formula: C14H8Cl2N2O2S
• Molecular Weight: 339.2 g/mol
• IUPAC Name: (5Z)-2-(3,5-dichloroanilino)-5-(furan-2-ylmethylidene)-1,3-thiazol-4-one
• InChI: InChI=1S/C14H8Cl2N2O2S/c15-8-4-9(16)6-10(5-8)17-14-18-13(19)12(21-14)7-11-2-1-3-20-11/h1-7H,(H,17,18,19)/b12-7-
• InChI Key: NPOHAIIHRBSNKO-GHXNOFRVSA-N
• Isomeric SMILES: C1=COC(=C1)/C=C\2/C(=O)N=C(S2)NC3=CC(=CC(=C3)Cl)Cl
• SMILES: C1=COC(=C1)C=C2C(=O)N=C(S2)NC3=CC(=CC(=C3)Cl)Cl

Description

(5Z)-2-(3,5-dichloroanilino)-5-(furan-2-ylmethylidene)-1,3-thiazol-4-one is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the thiazolone family and is known for its unique chemical structure, which makes it an attractive candidate for drug development.

Mechanism of Action

The mechanism of action of (5Z)-2-(3,5-dichloroanilino)-5-(furan-2-ylmethylidene)-1,3-thiazol-4-one is not fully understood. However, studies have suggested that this compound exerts its therapeutic effects by inhibiting key enzymes and signaling pathways involved in inflammation, tumor growth, and bacterial infections. It has also been shown to modulate the activity of certain proteins involved in neurodegenerative diseases.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. Studies have demonstrated that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It has also been shown to induce apoptosis (programmed cell death) in cancer cells, thereby inhibiting tumor growth. Additionally, this compound has been shown to have antibacterial activity against a variety of bacterial strains.

Advantages and Limitations for Lab Experiments

One of the main advantages of (5Z)-2-(3,5-dichloroanilino)-5-(furan-2-ylmethylidene)-1,3-thiazol-4-one is its broad range of potential therapeutic applications. This compound has been shown to have activity against a variety of diseases and conditions, making it an attractive candidate for drug development. However, one of the limitations of this compound is its complex synthesis method, which requires specialized expertise and equipment. Additionally, the mechanism of action of this compound is not fully understood, which may limit its potential use in certain applications.

Future Directions

There are several potential future directions for research on (5Z)-2-(3,5-dichloroanilino)-5-(furan-2-ylmethylidene)-1,3-thiazol-4-one. One area of interest is the development of this compound as a treatment for neurodegenerative diseases. Studies have shown that this compound has the potential to modulate the activity of key proteins involved in these conditions, and further research may help to elucidate its therapeutic potential. Another potential direction for research is the optimization of the synthesis method for this compound, which may help to improve its availability and reduce costs. Finally, further studies are needed to fully understand the mechanism of action of this compound, which may help to identify new therapeutic targets and applications.

Synthesis Methods

The synthesis of (5Z)-2-(3,5-dichloroanilino)-5-(furan-2-ylmethylidene)-1,3-thiazol-4-one involves a multi-step process. The starting materials are 3,5-dichloroaniline, furan-2-carboxaldehyde, and 2-aminothiophenol. The reaction proceeds through a series of steps, including condensation, cyclization, and oxidation, to yield the final product. The synthesis of this compound requires expertise in organic chemistry and is typically carried out in a laboratory setting.

Scientific Research Applications

(5Z)-2-(3,5-dichloroanilino)-5-(furan-2-ylmethylidene)-1,3-thiazol-4-one has been extensively studied for its potential therapeutic applications. This compound has been shown to possess anti-inflammatory, anti-tumor, and anti-bacterial properties. It has also been investigated for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.